Cas no 2803862-17-9 (6-Bromo-1-chloroisoquinoline-4-sulfonyl chloride)

• Product Name: 6-Bromo-1-chloroisoquinoline-4-sulfonyl chloride
• CAS No: 2803862-17-9
• MF: C₉H₄BrCl₂NO₂S
• MW: 341.008558273315
• CID: 6225328
• PubChem ID: 165766698
• Update Time: 2024-01-06

6-Bromo-1-chloroisoquinoline-4-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 6-bromo-1-chloroisoquinoline-4-sulfonyl chloride
• 2803862-17-9
• EN300-37419237
• 6-Bromo-1-chloroisoquinoline-4-sulfonyl chloride

• Inchi： 1S/C9H4BrCl2NO2S/c10-5-1-2-6-7(3-5)8(16(12,14)15)4-13-9(6)11/h1-4H
• InChI Key： PCUPMLHJHWGMHW-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(N=CC(=C2C=1)S(=O)(=O)Cl)Cl

Computed Properties

• Exact Mass: 338.85232g/mol
• Monoisotopic Mass: 338.85232g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 359
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 55.4Ų